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Compound of Interest

Compound Name:
4-[Chloro(phenyl)methyl]pyridine

hydrochloride

CAS No.: 162248-73-9

Cat. No.: B3040150

Get Quote

Executive Summary & Core Directive
Immediate Action Required: 4-[Chloro(phenyl)methyl]pyridine hydrochloride is a benzylic

halide and a pyridine derivative. It must be treated as a Corrosive (Category 1B/1C) and a

potential Alkylating Agent.

Do NOT dispose of this compound down the drain. Do NOT mix with strong oxidizers or

aqueous bases without controlled protocols.

Disposal Standard: The gold standard for disposal is High-Temperature Incineration via a

licensed hazardous waste contractor. Chemical deactivation (hydrolysis) is permissible only for

cleaning trace residues on glassware, provided the resulting acidic waste is neutralized and

collected.

Compound Identification & Hazard Profile
To ensure proper segregation, you must understand the chemical behavior of this specific

molecule. It is a salt of a benzylic chloride, making it prone to hydrolysis which releases
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hydrochloric acid.

Parameter Technical Detail

Chemical Name 4-[Chloro(phenyl)methyl]pyridine hydrochloride

Synonyms

4-(

-Chlorobenzyl)pyridine HCl; 4-

(Chlorophenylmethyl)pyridine hydrochloride

CAS Number
740062-52-6 (Free Base); Treat as unlisted

hazardous salt

Molecular Formula

C

H

ClN[1][2] · HCl

Chemical Class Halogenated Heterocycle / Benzylic Chloride

Primary Hazards
Corrosive (Skin/Eye), Acute Toxicity (Oral),

Moisture Sensitive

RCRA Classification
D002 (Corrosive), D003 (Reactive - potential),

Halogenated Organic

Mechanism of Toxicity & Reactivity
Alkylating Potential: The benzylic carbon-chlorine bond is activated by the electron-deficient

pyridine ring and the phenyl group. This makes the compound an electrophile capable of

alkylating biological macromolecules (DNA/Proteins).

Hydrolysis Risk: Upon contact with water or humid air, the C-Cl bond hydrolyzes to form 4-

[hydroxy(phenyl)methyl]pyridine and HCl gas/mist. This reaction generates heat and

corrosive fumes.[3]

Waste Segregation & Classification
Proper segregation prevents dangerous incompatibilities in the waste stream.[4]
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Decision Logic for Waste Segregation
Use the following logic to determine the correct waste stream for your material.

Waste Material Generated

Physical Form?

Pure Solid / Powder Liquid / Solution Trace Residue (Glassware)

Stream A: Solid Hazardous
(Halogenated Organic)

Double Bag & Label

Solvent Type? Deactivation Protocol
(Controlled Hydrolysis)

Halogenated Solvent
(DCM, Chloroform)

Segregate as Halogenated

Non-Halogenated Solvent
(MeOH, Acetone)

Segregate as Flammable/Toxic

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree. Ensure high-contrast labeling on all waste

containers.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired stocks, surplus powder, or contaminated solid absorbents.

PPE Requirement: Nitrile gloves (double-layered recommended), lab coat, safety goggles,

and NIOSH N95/P100 respirator (if powder is fine/dusty).
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Containerization:

Place the solid material into a screw-cap wide-mouth jar (polyethylene or glass).

Do not fill more than 80% full.

Labeling:

Label as "Hazardous Waste - Solid, Toxic, Corrosive".

Explicitly list: "4-[Chloro(phenyl)methyl]pyridine HCl".

Add hazard warning: "Reacts with water to form HCl".

Disposal Path: Transfer to EHS for High-Temperature Incineration.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures or mother liquors.

Segregation: Determine if the solvent is halogenated (e.g., DCM) or non-halogenated (e.g.,

Methanol).

pH Check: If the solution is aqueous or alcoholic, check pH. If pH < 2 (likely due to HCl

hydrolysis), do not neutralize in the waste container unless authorized. Rapid neutralization

can generate excessive heat and pressure.

Collection:

Pour into a compatible waste carboy (HDPE is preferred for corrosives).

Venting: Use a vented cap if the solution is recently prepared or potentially evolving HCl

gas.

Disposal Path: Incineration.

Protocol C: Cleaning & Decontamination (Glassware)
Applicability: Flasks, spatulas, and funnels used during handling.
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Scientific Rationale: The benzylic chloride bond is susceptible to hydrolysis. We utilize this to

deactivate trace amounts before washing.

Quench Step: Rinse contaminated glassware with a dilute solution of Sodium Bicarbonate

(NaHCO

, 5% aqueous) or Sodium Hydroxide (NaOH, 1M).

Mechanism:[4][5]

Observation: Fizzing may occur (CO

release) if acid is present.

Soak: Allow to sit for 1 hour to ensure complete conversion to the corresponding alcohol (4-

[hydroxy(phenyl)methyl]pyridine), which is less reactive.

Final Wash: Rinse with water and acetone. Collect the first 2 rinses as Hazardous Aqueous

Waste. Subsequent washes can be treated as standard lab washings.

Emergency Response: Spills and Exposure
In the event of a spill, speed and containment are critical.[6][7]

Spill Detected Assess Volume & Hazard

Evacuate Area
(If >10g or Fumes)Major Spill

Don PPE:
Gloves, Goggles, Respirator

Minor Spill
Containment:

Sand / Vermiculite
Neutralize:

Soda Ash / Lime
Collect Debris

into Sealed Container Report to EHS

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.

Spill Cleanup Steps
Isolate: Demarcate the area.[7] If inside a fume hood, lower the sash.
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Absorb: Use Vermiculite, Dry Sand, or a commercial Acid Neutralizer (e.g., Amphomag). Do

not use combustible materials like sawdust if the material is concentrated, as benzylic

halides can be oxidizing or reactive.

Neutralize: If using a specific acid neutralizer, wait for the color change indicator.

Sweep: Use a dustpan and brush (dedicated for hazmat) to sweep into a waste bag.

Wipe: Wipe the surface with a 5% Sodium Bicarbonate solution to deactivate residues.

Regulatory Compliance & Documentation
Compliance is not optional.[5][7][8] Every container must be traceable.

Document Type Requirement

Waste Label
Must state "Hazardous Waste", Chemical Name,

Start Date, and Hazards (Corrosive/Toxic).

Satellite Accumulation
Container must be kept closed when not in use.

Located at or near the point of generation.[9]

Weekly Inspection
Check containers for leaks, bulging (pressure

buildup), or label corrosion.

Manifesting
When transferring to a vendor, ensure the waste

code D002 (if pH < 2) is applied.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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